![molecular formula C14H10O6 B077506 4,4'-Dihydroxybiphenyl-3,3'-dicarboxylic acid CAS No. 13987-45-6](/img/structure/B77506.png)
4,4'-Dihydroxybiphenyl-3,3'-dicarboxylic acid
Overview
Description
4,4'-Dihydroxybiphenyl-3,3'-dicarboxylic acid (DHBA) is an organic compound with two phenolic hydroxyl groups, two carboxylic acid groups and two aromatic rings. It is an important intermediate in the synthesis of numerous pharmaceuticals and other materials. DHBA has been studied extensively in recent years due to its wide range of applications in both scientific research and industrial production. In
Scientific Research Applications
Polymer Synthesis :
- Used in the synthesis of thermotropic poly(ester-imide)s, which form a highly ordered, quasi-crystalline smectic layer structure in solid state and a nematic phase in the molten state (Abajo et al., 1997).
Hemolytic Property Analysis :
- 4,4'-Dihydroxybiphenyl derivatives showed no hemolytic properties, contrary to similar 4,4'-aminoalkoxybiphenyls which exhibited significant hemolysis (Zanoza et al., 2016).
Photosetting Cholesteric Polyesters :
- Involved in the synthesis of photosetting cholesteric polyesters derived from 4-hydroxycinnamic acid and isosorbide (Sapich et al., 1998).
Synthesis of Novel Ligands :
- A synthesis route has been designed to make substituted 4,4'-biphenyldicarboxylate derivatives for use in nano-porous materials (Dun-ru, 2007).
Synthesis of Aromatic Poly(ester-imide)s :
- Used in the synthesis of aromatic poly(ester-imide)s with excellent solubility in some polar organic solvents and high glass-transition temperatures (Behniafar et al., 2005).
Cocrystal Design :
- Played a role in the design and isolation of 4-hydroxybenzamide–dicarboxylic acid cocrystals, demonstrating synthon modularity in crystal structures (Tothadi & Desiraju, 2012).
Coordination Polymer Synthesis :
- Utilized in the hydrothermal generation of new compounds in coordination polymers, exhibiting structural diversity and catalytic properties (Cheng et al., 2022).
Biotransformation in Fungi :
- Investigated for its biotransformation by the filamentous fungus Talaromyces helicus, leading to the production of various hydroxylated derivatives (Romero et al., 2005).
Atmospheric Studies :
- Analyzed in the context of seasonal changes in the distribution of dicarboxylic acids in the urban atmosphere (Kawamura & Ikushima, 1993).
Magnetism in Organic Nitroxides :
- Studied for its role in the magnetism of conjugated organic nitroxides (Field & Lahti, 2003).
Improved Proton Conductivity in Polybenzimidazole Membranes :
- Synthesized for use in polybenzimidazole membranes with enhanced proton conductivity for high-temperature proton exchange membrane applications (He et al., 2022).
Enhanced Thermal Conductivity in Polybenzoxazoles :
- Contributed to the enhanced thermal conductivity of semi-aliphatic liquid crystalline polybenzoxazoles using magnetic orientation (Hasegawa et al., 2011).
Future Directions
4,4’-Dihydroxybiphenyl-3,3’-dicarboxylic acid has been shown to be an effective reagent for the synthesis of 4-hydroxypyridine derivatives . It can also be used as a reaction component for the preparation of complex compounds such as 2-aminopyridines and 2-aminopyrimidines . This suggests potential future applications in the synthesis of these and possibly other compounds.
Mechanism of Action
Target of Action
It’s known that this compound is a synthetic material intermediate used in the synthesis of other organic compounds .
Mode of Action
It is known to be a useful reagent in the synthesis of 4-hydroxypyridine derivatives . It can be used as a reaction component in the synthesis of drugs and other organic compounds for the preparation of complex compounds such as 2-aminopyridine and 2-aminopyrimidine .
Result of Action
As a synthetic intermediate, its effects would likely be indirect, resulting from the actions of the compounds it helps to synthesize .
Properties
IUPAC Name |
5-(3-carboxy-4-hydroxyphenyl)-2-hydroxybenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10O6/c15-11-3-1-7(5-9(11)13(17)18)8-2-4-12(16)10(6-8)14(19)20/h1-6,15-16H,(H,17,18)(H,19,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UISWLBIMLGAHMF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=C(C=C2)O)C(=O)O)C(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80448946 | |
Record name | 4,4'-Dihydroxybiphenyl-3,3'-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80448946 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13987-45-6 | |
Record name | 4,4'-Dihydroxybiphenyl-3,3'-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80448946 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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